Cas no 1227468-61-2 ((S)-Hydroxy Timolol)

(S)-Hydroxy Timolol structure
(S)-Hydroxy Timolol structure
Product Name:(S)-Hydroxy Timolol
CAS No:1227468-61-2
MF:C13H24N4O4S
MW:332.419061660767
CID:1058740
PubChem ID:71749378
Update Time:2025-04-20

(S)-Hydroxy Timolol Chemical and Physical Properties

Names and Identifiers

    • (S)-Hydroxy Timolol
    • (S)-(-)-Hydroxy Timolol
    • 2-[[(2S)-2-hydroxy-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propyl]amino]-2-methylpropan-1-ol
    • 2-[[(2S)-2-Hydroxy-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]propyl]amino]-2-methyl-1-propanol
    • 2-{[(2S)-2-Hydroxy-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propyl]amino}-2-methylpropan-1-ol
    • DTXSID30857847
    • 1227468-61-2
    • 2-[[(2S)-2-Hydroxy-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]propyl]amino]-2-methyl-1-propanol;
    • Inchi: 1S/C13H24N4O4S/c1-13(2,9-18)14-7-10(19)8-21-12-11(15-22-16-12)17-3-5-20-6-4-17/h10,14,18-19H,3-9H2,1-2H3/t10-/m0/s1
    • InChI Key: HYWLHKPDWVHAKZ-JTQLQIEISA-N
    • SMILES: S1N=C(C(=N1)N1CCOCC1)OC[C@H](CNC(C)(C)CO)O

Computed Properties

  • Exact Mass: 332.15200
  • Monoisotopic Mass: 332.15182643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • PSA: 128.21000
  • LogP: -0.06920

(S)-Hydroxy Timolol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H965200-10mg
(S)-Hydroxy Timolol
1227468-61-2
10mg
$ 184.00 2023-09-07
TRC
H965200-100mg
(S)-Hydroxy Timolol
1227468-61-2
100mg
$ 1453.00 2023-09-07
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